Cas no 54244-69-8 (Benzyl 2-(2-Methylpropan-2-yl)oxycarbonylaminoacetate)

• Product Name: Benzyl 2-(2-Methylpropan-2-yl)oxycarbonylaminoacetate
• CAS No: 54244-69-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD09032588
• CID: 940208
• PubChem ID: 357720
• Update Time: 2025-10-24

Benzyl 2-(2-Methylpropan-2-yl)oxycarbonylaminoacetate Chemical and Physical Properties

Names and Identifiers

• tert-butoxycarbonylamino-acetic acid benzyl ester
• benzyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate
• Benzyl 2-{[(tert-butoxy)carbonyl]amino}acetate
• SCHEMBL8238491
• Glycine, N-[(1,1-dimethylethoxy)carbonyl]-, phenylmethyl ester
• SS-4808
• 54244-69-8
• LYAICJLTIXLJAQ-UHFFFAOYSA-N
• DA-05048
• Benzyl 2-((tert-butoxycarbonyl)amino)acetate
• CHEMBL1977666
• N-(t-butoxycarbonyl) glycine, benzyl ester
• benzyl N-Bocglycinate
• MFCD09032588
• NSC617237
• SY125515
• CS-0037195
• NSC-617237
• NCI60_005170
• Boc-Gly-Obzl
• AKOS015964689
• DTXSID50326803
• W11663
• Benzyl (tert-butoxycarbonyl)glycinate
• Benzyl N-(tert-butoxycarbonyl)glycinate
• BenZyl 2-((t-butoxycarbonyl)amino)acetate (Boc-Gly-OBZl)
• N-Boc-Gly-OBn
• N-(t-Butoxycarbonyl)glycine, benzyl ester
• Benzyl 2-(Boc-amino)acetate
• Benzyl 2-(2-Methylpropan-2-yl)oxycarbonylaminoacetate

• MDL： MFCD09032588
• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(17)15-9-12(16)18-10-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,15,17)
• InChI Key： LYAICJLTIXLJAQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.6Ų

Additional information on Benzyl 2-(2-Methylpropan-2-yl)oxycarbonylaminoacetate

Recent Advances in the Study of Benzyl 2-(2-Methylpropan-2-yl)oxycarbonylaminoacetate (CAS: 54244-69-8) and Its Applications in Chemical Biology and Pharmaceuticals

Benzyl 2-(2-Methylpropan-2-yl)oxycarbonylaminoacetate (CAS: 54244-69-8) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, often utilized as a protected amino acid derivative, plays a crucial role in peptide synthesis and drug development. Recent studies have explored its applications in the synthesis of novel bioactive molecules, highlighting its versatility and importance in medicinal chemistry.

One of the key areas of research involving Benzyl 2-(2-Methylpropan-2-yl)oxycarbonylaminoacetate is its role as a building block in the synthesis of peptide-based therapeutics. The compound's ability to protect amino groups during peptide coupling reactions makes it invaluable in the production of complex peptides with potential therapeutic applications. Recent publications have demonstrated its use in the synthesis of antimicrobial peptides and enzyme inhibitors, showcasing its broad utility in drug discovery.

In addition to its applications in peptide synthesis, Benzyl 2-(2-Methylpropan-2-yl)oxycarbonylaminoacetate has been investigated for its potential in prodrug design. Prodrugs are pharmacologically inactive compounds that are metabolized into active drugs within the body. Researchers have utilized this compound to develop prodrugs with improved bioavailability and targeted delivery, addressing some of the key challenges in modern pharmaceutical development.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's physicochemical properties. Studies employing nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have provided detailed insights into its stability, solubility, and reactivity under various conditions. These findings are critical for optimizing its use in synthetic protocols and ensuring the reproducibility of research outcomes.

Furthermore, the compound's role in green chemistry initiatives has been a topic of interest. Researchers are exploring eco-friendly synthetic routes that minimize the use of hazardous reagents and reduce waste generation. Benzyl 2-(2-Methylpropan-2-yl)oxycarbonylaminoacetate has been incorporated into such sustainable practices, demonstrating its compatibility with environmentally conscious methodologies.

Looking ahead, the continued exploration of Benzyl 2-(2-Methylpropan-2-yl)oxycarbonylaminoacetate is expected to yield further innovations in drug development and chemical biology. Its versatility, combined with ongoing advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers aiming to address unmet medical needs and develop next-generation therapeutics.